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Compound of Interest

Compound Name: 4-bromo-N-isobutylbenzamide

Cat. No.: B060372 Get Quote

Application Notes and Protocols for 4-bromo-N-
isobutylbenzamide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

potential applications of 4-bromo-N-isobutylbenzamide. The information is compiled from

available safety data and literature on related N-substituted benzamide compounds.

Chemical and Physical Properties
While specific experimental data for 4-bromo-N-isobutylbenzamide is limited, the following

table summarizes its known properties and provides comparative data from structurally similar

benzamides.
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Property
4-bromo-N-
isobutylbenza
mide

4-bromo-N-
methylbenzam
ide[1]

4-bromo-N,N-
dimethylbenza
mide[2]

4-bromo-N-
phenylbenzam
ide[3]

CAS Number 161768-66-7[4] 27466-83-7[1] 18469-37-9[2] 6846-12-4[3]

Molecular

Formula
C₁₁H₁₄BrNO C₈H₈BrNO[1] C₉H₁₀BrNO[2] C₁₃H₁₀BrNO[3]

Molecular Weight 256.14 g/mol 214.06 g/mol [1] 228.09 g/mol [2] 276.13 g/mol [3]

Appearance Solid (predicted) Solid[1] Solid[2] Solid[3]

Melting Point Not available Not available Not available Not available

Boiling Point Not available Not available Not available Not available

Solubility Not available Not available Not available
Slightly soluble in

water[5]

Safety and Handling
The following procedures are based on the Safety Data Sheet (SDS) for 4-bromo-N-
isobutylbenzamide and general safe laboratory practices for handling similar chemical

compounds.[4]

Hazard Identification
Based on data for analogous compounds, 4-bromo-N-isobutylbenzamide may be harmful if

swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][6]

GHS Hazard Statements for Structurally Similar Compounds:

H302: Harmful if swallowed[1][6]

H315: Causes skin irritation[1][6]

H319: Causes serious eye irritation[1][6]

H335: May cause respiratory irritation[1][6]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

dusts are generated, a NIOSH-approved respirator may be necessary.

Safe Handling Protocol
Preparation:

Ensure a chemical fume hood is operational.

Have an emergency eyewash station and safety shower readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

Handling:

Avoid inhalation of dust or vapors.

Avoid contact with eyes, skin, and clothing.

Use non-sparking tools for handling the solid.

Wash hands thoroughly after handling.

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.
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Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated

clothing. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.
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Safe Handling Workflow for 4-bromo-N-isobutylbenzamide
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Caption: Safe Handling and Emergency Workflow.
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Storage Procedures
Proper storage is crucial to maintain the integrity and stability of 4-bromo-N-
isobutylbenzamide.

Container: Keep in a tightly closed container.

Environment: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name and any hazard

warnings.

Storage Protocol for 4-bromo-N-isobutylbenzamide

Storage Conditions Container Requirements Incompatible Materials

4-bromo-N-isobutylbenzamide

Cool Environment Tightly Closed Strong Oxidizing Agents

Avoid Contact With

Dry Environment

Well-Ventilated Area

Properly Labeled

Click to download full resolution via product page
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Caption: Recommended Storage Protocol.

Application Notes and Experimental Protocols
While specific applications of 4-bromo-N-isobutylbenzamide are not widely documented, N-

substituted benzamides are a significant class of compounds in medicinal chemistry and drug

discovery, often investigated for their potential as antitumor, anti-inflammatory, and

antipsychotic agents. The following protocols are generalized for the synthesis and potential

screening of N-substituted benzamides and should be adapted for 4-bromo-N-
isobutylbenzamide.

General Synthesis of N-Substituted Benzamides
This protocol describes a common method for the synthesis of N-substituted benzamides from

an acid chloride and an amine.

Materials:

4-bromobenzoyl chloride

Isobutylamine

Triethylamine (or another suitable base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory

glassware.

Procedure:
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In a round-bottom flask, dissolve isobutylamine (1.0 equivalent) and triethylamine (1.1

equivalents) in dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of 4-bromobenzoyl chloride (1.05 equivalents) in dichloromethane to

the stirred amine solution via a dropping funnel.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.
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General Synthesis Workflow for N-Substituted Benzamides
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Caption: General Synthesis Workflow.
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Protocol for In Vitro Biological Screening (General)
Given that many N-substituted benzamides exhibit biological activity, a primary application for

4-bromo-N-isobutylbenzamide would be in screening for various biological targets. The

following is a generalized protocol for an in vitro cell viability assay.

Objective: To assess the cytotoxic effect of 4-bromo-N-isobutylbenzamide on a cancer cell

line.

Materials:

Cancer cell line (e.g., HeLa, MCF-7)

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

4-bromo-N-isobutylbenzamide dissolved in a suitable solvent (e.g., DMSO)

MTT or other cell viability reagent

96-well plates

Multichannel pipette, incubator, plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight in a CO₂ incubator.

Compound Treatment: Prepare serial dilutions of 4-bromo-N-isobutylbenzamide in cell

culture medium. Remove the old medium from the wells and add the medium containing

different concentrations of the compound. Include a vehicle control (medium with DMSO)

and a positive control (a known cytotoxic agent).

Incubation: Incubate the plate for 24-72 hours.

Viability Assay: Add the MTT reagent to each well and incubate for a few hours until

formazan crystals form.
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Data Acquisition: Solubilize the formazan crystals with a suitable solvent and measure the

absorbance at the appropriate wavelength using a plate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and determine the IC₅₀ value.

Disclaimer: The information provided in these application notes is intended for use by qualified

professionals. All procedures should be carried out in a properly equipped laboratory and in

accordance with all applicable safety regulations. A thorough risk assessment should be

performed before undertaking any of the described protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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